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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-octanoyl glycerol

Cat. No.: B3026227 Get Quote

This technical guide provides a comprehensive overview of 1,3-Dioleoyl-2-octanoyl glycerol,
a structured triacylglycerol of interest to researchers, scientists, and drug development

professionals. This document details its chemical identity, including synonyms and CAS

Registry Number, summarizes its physicochemical properties, and presents a relevant

experimental protocol. Additionally, a generalized metabolic pathway for triglycerides is

illustrated to provide context for its biological processing.

Chemical Identity and Properties
1,3-Dioleoyl-2-octanoyl glycerol is a triacylglycerol molecule featuring oleic acid moieties at

the sn-1 and sn-3 positions and an octanoic acid moiety at the sn-2 position of the glycerol

backbone.[1] This specific arrangement of fatty acids defines it as a structured lipid.

Synonyms and CAS Number
The following table summarizes the known synonyms and the Chemical Abstracts Service

(CAS) Registry Number for 1,3-Dioleoyl-2-octanoyl glycerol.

Attribute Value

CAS Registry Number 139979-77-4[1]

Synonyms

1,3-Dioleoyl-2-capryloyl glycerol, OCO, 1,3-

Olein-2-caprylin, 1,3-Oleoyl-2-capryloyl glycerol,

TG(18:1/8:0/18:1)[1]
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Physicochemical Data
Key quantitative data for 1,3-Dioleoyl-2-octanoyl glycerol are presented in the table below,

offering a snapshot of its physical and chemical characteristics.

Property Value

Molecular Formula C₄₇H₈₆O₆[1]

Molecular Weight 747.2 g/mol [1]

Physical Form Liquid[1]

Purity ≥98%[1]

Solubility Slightly soluble in chloroform and methanol[1]

Storage Temperature -20°C[1]

Experimental Protocol: Regiodistribution Analysis
using Lipase
1,3-Dioleoyl-2-octanoyl glycerol has been utilized as a substrate to characterize the

functionality of lipases, such as that from Rhizopus oryzae, for the regiodistribution analysis of

fats containing medium- and short-chain fatty acids.[1] The following is a generalized protocol

for such an assay.

Objective: To determine the positional specificity of a lipase using 1,3-Dioleoyl-2-octanoyl
glycerol.

Materials:

1,3-Dioleoyl-2-octanoyl glycerol

Lipase solution (e.g., from Rhizopus oryzae)

Buffer solution (e.g., Tris-HCl buffer, pH 7.5)

Emulsifying agent (e.g., gum arabic or Triton X-100)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b3026227?utm_src=pdf-body
https://www.caymanchem.com/product/26836
https://www.caymanchem.com/product/26836
https://www.caymanchem.com/product/26836
https://www.caymanchem.com/product/26836
https://www.caymanchem.com/product/26836
https://www.caymanchem.com/product/26836
https://www.benchchem.com/product/b3026227?utm_src=pdf-body
https://www.caymanchem.com/product/26836
https://www.benchchem.com/product/b3026227?utm_src=pdf-body
https://www.benchchem.com/product/b3026227?utm_src=pdf-body
https://www.benchchem.com/product/b3026227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic solvent for extraction (e.g., diethyl ether or hexane)

Internal standard for chromatography

Thin-layer chromatography (TLC) plates (silica gel)

Gas chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system

Procedure:

Substrate Emulsification: Prepare an emulsion of 1,3-Dioleoyl-2-octanoyl glycerol in the

buffer solution with the aid of an emulsifying agent.

Enzymatic Reaction: Initiate the hydrolysis by adding the lipase solution to the substrate

emulsion. The reaction is typically carried out in a temperature-controlled water bath with

constant stirring.

Reaction Termination: After a predetermined time, stop the reaction by adding an organic

solvent to denature the enzyme and extract the lipids.

Product Separation: The resulting mixture of unreacted triglyceride, diacylglycerols,

monoacylglycerols, and free fatty acids is separated using thin-layer chromatography (TLC).

Analysis of Products: The separated lipid classes are scraped from the TLC plate, and the

fatty acid composition of each is determined by gas chromatography (GC) after

transesterification to fatty acid methyl esters (FAMEs).

Determination of Regiospecificity: By analyzing the fatty acid composition of the hydrolysis

products (specifically the mono- and diacylglycerols), the positional preference of the lipase

can be determined. For a sn-1,3 specific lipase, oleic acid will be preferentially released,

while octanoic acid will remain esterified to the glycerol backbone.

Metabolic Pathway
While specific signaling pathways involving 1,3-Dioleoyl-2-octanoyl glycerol are not

extensively documented, its metabolism is expected to follow the general pathways of

triglyceride digestion and absorption. The following diagram illustrates a simplified overview of

this process.
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Caption: Generalized metabolic pathway of a structured triglyceride.

This guide serves as a foundational resource for professionals in research and drug

development, providing essential technical information on 1,3-Dioleoyl-2-octanoyl glycerol.
Further research into its specific biological activities and potential applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1,3-Dioleoyl-2-octanoyl
Glycerol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026227#1-3-dioleoyl-2-octanoyl-glycerol-synonyms-
and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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